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Compound of Interest

Compound Name:
Aluminum potassium sulfate

dodecahydrate

Cat. No.: B1195066 Get Quote

An In-depth Technical Guide to the Safe Handling of Aluminum Potassium Sulfate
Dodecahydrate

Chemical Identification
Aluminum potassium sulfate dodecahydrate, commonly known as potassium alum or alum,

is a chemical compound widely used in various laboratory and industrial applications.

Identifier Value

Chemical Name Aluminum potassium sulfate dodecahydrate

Synonyms
Potassium alum, Alum, Kalinite, Potash Alum[1]

[2][3]

CAS Number 7784-24-9 (Dodecahydrate)[1][2][3][4][5]

Molecular Formula AlK(SO₄)₂ · 12H₂O[3][5][6]

Molecular Weight 474.39 g/mol [4][5][6]

Hazard Identification and Classification
Aluminum potassium sulfate dodecahydrate is generally considered a low-hazard chemical

but can cause irritation.[1] While some classifications identify it as non-hazardous[5][7], others
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classify it as an irritant and harmful if swallowed.[8]

Potential Health Effects:

Eye Contact: Causes eye irritation, which may result in redness and pain.[1][2][4]

Skin Contact: Causes skin irritation, with symptoms including redness and itching.[1][4] It

may be harmful if absorbed through the skin.[1][3]

Inhalation: Causes irritation to the respiratory tract, which may lead to coughing and

shortness of breath.[1][4]

Ingestion: Harmful if swallowed.[1][8] Ingestion can cause irritation to the gastrointestinal

tract, with symptoms like nausea and vomiting.[1][4]

GHS Classification (as per some sources):

Skin Irritation (Category 2)[8]

Eye Irritation (Category 2A)[8]

Acute Toxicity, Oral (Category 4)[8]

Physical and Chemical Properties
Understanding the physical and chemical properties is crucial for safe handling and storage.
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Property Value

Appearance
White crystalline powder or colorless crystals[4]

[5]

Odor Odorless[4][5]

Melting Point 92.5 °C (198.5 °F)[4][5]

Boiling Point Decomposes at ~200 °C (392 °F)[4][5]

Density / Specific Gravity ~1.73 g/cm³[4][5]

Solubility
Soluble in water (14g/100mL at 20°C); Insoluble

in alcohol[4][5]

pH 3.3 (0.2 M solution)[4]

Safe Handling and Storage
Proper handling and storage procedures are essential to minimize risk.

Handling
Use in a well-ventilated area to avoid dust formation and accumulation.[1][6]

Avoid contact with skin, eyes, and clothing.[1][7]

Wear appropriate personal protective equipment (PPE) as detailed in Section 5.0.[6][9]

Do not eat, drink, or smoke in areas where the chemical is handled.[6][10]

Wash hands thoroughly after handling.[1]

Storage
Store in a cool, dry, well-ventilated area.[4][9] The ideal temperature range is between 15°C

and 25°C (59°F - 77°F).[9]

Keep containers tightly closed and properly labeled.[6][7]
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Store away from incompatible materials such as strong bases, steel, aluminum, copper, and

zinc.[5][11]

Use corrosion-resistant containers, such as those made of plastic.[9]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 12 Tech Support

https://www.flinnsci.com/sds_42-aluminum-potassium-sulfate/sds_42/
https://pim-resources.coleparmer.com/sds/01239.pdf
https://www.jianhengchem.com/blog/what-are-the-storage-conditions-for-aluminium-potassium-sulfate-101450.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195066?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 1: Safe Handling & Storage Workflow
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Figure 1: Safe Handling & Storage Workflow
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Exposure Controls and Personal Protection
Exposure Limits
Occupational exposure limits for soluble aluminum compounds have been established by

regulatory bodies.

Parameter Limit Jurisdiction

OSHA PEL

15 mg/m³ (TWA) total dust, 5

mg/m³ (TWA) respirable

fraction (for Aluminum metal)

[4]

USA

ACGIH TLV

1 mg/m³ (TWA) (for Aluminum

metal and insoluble

compounds)

USA

Personal Protective Equipment (PPE)
A summary of recommended PPE for handling aluminum potassium sulfate dodecahydrate.

Protection Type Specification

Eye/Face Protection
Safety glasses with side shields or chemical

safety goggles.[2][6][10][11]

Skin Protection
Impervious protective clothing, lab coat, or

coveralls to prevent skin contact.[4][10]

Hand Protection
Protective gloves (e.g., Nitrile rubber). Inspect

gloves before use.[2][6][10]

Respiratory Protection

Not typically required under normal use with

adequate ventilation.[2][6] For dusty conditions

or large-scale use, a NIOSH-approved

respirator (e.g., N95) is recommended.[2][4]

First-Aid and Emergency Procedures
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First-Aid Measures
Exposure Route First-Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek medical

attention.[1][4][8]

Skin Contact

Remove contaminated clothing. Wash skin

immediately with plenty of soap and water for at

least 15 minutes. Seek medical attention if

irritation persists.[1][4][8]

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.[1]

[4][8]

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth with water

and give them 2-4 cupfuls of water to drink.

Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1][4][8]

Accidental Release Measures (Spills)
Personal Precautions: Ensure adequate ventilation. Wear appropriate PPE to avoid contact

with the dust and skin/eye exposure.[1][8]

Containment and Cleanup: For small spills, sweep or vacuum the material and place it into a

suitable, labeled container for disposal.[1][8] Avoid generating dust.[1] Prevent the spill from

entering drains or waterways.[2][10] After material pickup is complete, wash the spill site.[5]

Fire-Fighting Measures
The substance is non-flammable and not combustible.[4][5]
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Suitable Extinguishing Media: Use any means suitable for extinguishing the surrounding fire

(e.g., water spray, dry chemical, carbon dioxide).[5][10]

Special Hazards: When heated to decomposition (above 200°C), it may emit toxic and

corrosive fumes of sulfur oxides.[2][3][5]

Firefighter Protection: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[2][4]

Experimental Protocols
Protocol: Determination of pH

Objective: To measure the pH of a 0.2 M solution of aluminum potassium sulfate
dodecahydrate.

Materials: Aluminum potassium sulfate dodecahydrate, deionized water, 250 mL

volumetric flask, analytical balance, magnetic stirrer and stir bar, calibrated pH meter.

Procedure:

1. Calculate the mass of the compound needed to prepare 250 mL of a 0.2 M solution (Mass

= 0.2 mol/L * 0.250 L * 474.39 g/mol = 23.72 g).

2. Accurately weigh approximately 23.72 g of the compound.

3. Transfer the solid to the 250 mL volumetric flask.

4. Add approximately 150 mL of deionized water and stir using the magnetic stirrer until the

solid is fully dissolved.

5. Once dissolved, dilute with deionized water to the 250 mL mark. Stopper and invert the

flask several times to ensure homogeneity.

6. Calibrate the pH meter according to the manufacturer's instructions using standard buffer

solutions (e.g., pH 4, 7, 10).

7. Immerse the pH electrode in the prepared solution and record the stable pH reading.
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Protocol: Determination of Melting Point
Objective: To determine the melting point of the crystalline solid.

Materials: Aluminum potassium sulfate dodecahydrate, capillary tubes, melting point

apparatus.

Procedure:

1. Ensure the sample is dry and finely powdered.

2. Pack a small amount of the sample into a capillary tube to a height of 2-3 mm.

3. Place the capillary tube into the heating block of the melting point apparatus.

4. Set the apparatus to heat at a moderate rate initially.

5. As the temperature approaches the expected melting point (92.5 °C), reduce the heating

rate to 1-2 °C per minute to ensure accuracy.

6. Record the temperature at which the first liquid appears and the temperature at which the

entire sample becomes liquid. This range is the melting point.
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Figure 2: Workflow for Melting Point Determination
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Figure 2: Workflow for Melting Point Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 12 Tech Support

https://www.benchchem.com/product/b1195066?utm_src=pdf-custom-synthesis
https://www.southwest.tn.edu/ehs/msds/a/Aluminum%20Potassium%20Sulfate.pdf
https://www.tw-alum.com/upload_files/Aluminium_Potassium_Sulphate_2019.3_SDS_English.pdf
https://www.georgeweil.com/wp-content/uploads/2023/10/Alum-Mordant-Aluminium-Potassium-Sulphate.pdf
https://www.technopharmchem.com/application/uploads/files/1559405045_POTASSIUM_ALUMINIUM_SULPHATE.pdf
https://www.flinnsci.com/sds_42-aluminum-potassium-sulfate/sds_42/
https://www.fishersci.se/chemicalProductData_uk/wercs?itemCode=10588410&lang=EN
https://assets.thermofisher.cn/DirectWebViewer/private/document.aspx?prd=ALFAAA10906~~PDF~~MTR~~AUSD~~EN~~2022-11-19%2007:41:14~~Aluminum%20potassium%20sulfate%20dodecahydrate~~
https://sds.chemicalstore.com/kalum.pdf
https://www.jianhengchem.com/blog/what-are-the-storage-conditions-for-aluminium-potassium-sulfate-101450.html
https://www.jianhengchem.com/blog/what-are-the-storage-conditions-for-aluminium-potassium-sulfate-101450.html
https://file.medchemexpress.com/batch_PDF/HY-W134301/Aluminum-potassium-sulfate-SDS-MedChemExpress.pdf
https://pim-resources.coleparmer.com/sds/01239.pdf
https://www.benchchem.com/product/b1195066#basic-safety-and-handling-precautions-for-aluminum-potassium-sulfate-dodecahydrate
https://www.benchchem.com/product/b1195066#basic-safety-and-handling-precautions-for-aluminum-potassium-sulfate-dodecahydrate
https://www.benchchem.com/product/b1195066#basic-safety-and-handling-precautions-for-aluminum-potassium-sulfate-dodecahydrate
https://www.benchchem.com/product/b1195066#basic-safety-and-handling-precautions-for-aluminum-potassium-sulfate-dodecahydrate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195066?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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